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Fungicide Toxicity Profiles & Experimental Data
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For researchers, a clear comparison of toxicity data and standardized experimental protocols is fundamental.
The table below summarizes acute toxicity findings for imazalil, azoxystrobin, and their mixture on hook

snout carp (Opsariichthys bidens) [1].

. LC50 (96-h, mean Toxicity . ) .
Toxicant . Key Biochemical Alterations
* SE) Classification

Imazalil 5.76 + 0.16 mg/L Moderate SOD, CAT activity; Gene
expression (cu-sod, il-1, esr)

Azoxystrobin 2.81 + 0.08 mg/L High GST, CarE activity; Gene
expression (cu-sod, esr)

Imazalil + 3.47 £ 0.10 mg/L High Combined oxidative stress,
Azoxystrobin (1:1) (Synergistic) immune, and endocrine disruption

Genotoxicity Assessment of Common Fungicide Mixtures

Beyond aquatic toxicity, genotoxic risk is a critical endpoint for environmental and health assessments. The
following data, derived from established methodologies, provides insight into the mutagenic potential of

imazalil and related fungicides [2].
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Table 2: Genotoxicity of Citrus Postharvest Fungicides and Mixtures Test System: Salmonella

typhimurium Ames Test (with and without metabolic activation S9)

Strain TA 98 Strain TA 100 .
Test Substance . . Interpretation
(Frameshift) (Base-pair)
Imazalil Negative Negative Non-mutagenic under test
conditions
Thiabendazole Positive Positive Mutagenic (both frameshift
and base-pair)
Pyrimethanil Negative Negative Non-mutagenic under test
conditions
Fungicide Mixture Inconclusive Inconclusive Requires further investigation

(1:1:1)

Experimental Protocol: Ames Test [2]

¢ Principle: Detects reverse mutations in Salmonella typhimurium bacteria, indicating potential
genotoxicity.
e Procedure:
o Strains: Use TA98 (detects frameshift mutations) and TA100 (detects base-pair substitutions).
o Preparation: Inoculate bacteria in nutrient broth to ~10"8 CFU/mL.
o Dosing: Layer onto minimal agar: 2 mL top agar, test fungicide (e.g., 20.4 pg/plate imazalil),
and 100 pL bacterial culture.
o Metabolic Activation: Include parallel plates with 500 pL of S9 liver enzyme mix.
o Controls: Run concurrent negative (solvent) and positive controls.
o Incubation & Analysis: Incubate at 37°C for 48 hours. Count revertant colonies; a dose-
responsive increase indicates mutagenicity.

Experimental Protocol: Comet Assay (In Vitro) [2]

¢ Principle: Measures DNA strand breaks in individual eukaryotic cells (e.g., human lymphocytes).
e Procedure:

o Cell Preparation: Isolate lymphocytes from human peripheral blood.

o Exposure: Treat cells with fungicides for 4 and 24 hours.
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o Embedding: Create a three-layer gel slide: base layer (0.5% NMA), cell-containing layer (0.5%
LMPA + lymphocytes), and top layer (0.5% LMPA).

o Lysis: Immerse slides in cold, high-salt lysis solution (e.g., 2.5 M NaCl, 200 mM NazEDTA,
10% DMSO) for at least 1 hour to remove cellular proteins.

o Electrophoresis: Place slides in alkaline electrophoresis buffer (pH >13) for 20-40 minutes to
unwind DNA, then run electrophoresis at low voltage (~25V).

o Neutralization & Staining: Neutralize with buffer, stain with DNA-binding fluorescent dye (e.qg.,
ethidium bromide).

o Scoring: Analyze 100 randomly selected cells per sample under a fluorescence microscope;
guantify DNA damage by measuring tail length and intensity.

Troubleshooting FAQs: Mitigating Aquatic Toxicity

Q1: Our ecological risk assessment indicates high aquatic risk from imazalil. What are the primary

strategies for mitigation? A1: Risk mitigation should be multi-faceted [3] [1]:

¢ Prevent Environmental Release: Strictly control packinghouse effluent. Avoid rinsing treated fruit in
open water systems and implement wastewater treatment (e.g., adsorption, advanced oxidation)
before discharge.

¢ Manage Fungicide Combinations: Be aware that combining imazalil with other fungicides like
azoxystrobin can produce synergistic toxicity, increasing hazard to aquatic life beyond an additive
effect [1]. Risk assessments should evaluate mixtures, not just individual compounds.

e Adopt Alternative Assessment Methods: Utilize New Approach Methodologies (NAMs) like the
Fish Embryo Acute Toxicity (FET) Test (OECD TG 236) or the RTgill-W1 Cell Line Assay (OECD
TG 249) for screening. These methods align with the 3Rs principle, reduce animal testing, and can be
more efficient for early-stage risk characterization [4].

Q2: What are the key mechanisms of imazalil and azoxystrobin toxicity in fish models? A2: Research
on hook snout carp indicates these fungicides disrupt fundamental physiological pathways through different

but interacting mechanisms [1]:

¢ Imaazalil: Primarily induces oxidative stress and disrupts the endocrine system, as evidenced by
altered gene expression related to estrogen signaling (esr).

e Azoxystrobin: As a strobilurin fungicide, it inhibits mitochondrial respiration, leading to oxidative
stress and significant neurotoxicity. It also shows strong endocrine-disrupting effects.

e Combined Exposure: The mixture exacerbates these effects, leading to greater oxidative damage,
immune suppression (altered il-1), and endocrine disruption, confirming a synergistic toxicological
outcome.
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Experimental Workflow for Aquatic Toxicity
Assessment

The following diagram illustrates a tiered testing strategy that integrates alternative methods and traditional

fish tests for a comprehensive risk assessment.

(Start: Substance Screenina (AC“(%ESB -I;-(J();(Ig(t)):lz,)-r est)

Tier 1: New Approach Methodologies (NAMSs)

Gn Silico Models (QSAR))

High toxicity
or uncertainty

Fish Cell Line Assay )

(RTgill-W1, OECD TG 249)

Fish Embryo Toxicity Test
(OECD TG 236)

High toxicity

High toxicity
or uncertainty

or uncertainty

Tier 2: Vertebrate Testing - Loy

Low toxicity (If required by NAM results/regulation)

Refined Risk Assessment

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s527161?utm_src=pdf-body-img
https://www.smolecule.com/products/s527161?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s527161?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

1. Toxic mechanisms of imazalil, azoxystrobin and their ... [sciencedirect.com]

2. Imazalil, Pyrimethanil, Thiabendazole and Their Mixtures [pmc.ncbi.nim.nih.gov]

3. 2025-2026 Florida Citrus Production Guide: Decay Control ... [edis.ifas.ufl.edu]

4. Acute fish toxicity testing in pesticide risk assessment [enveurope.springeropen.com]

To cite this document: Smolecule. [Fungicide Toxicity Profiles & Experimental Data]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b527161#reducing-imazalil-

aguatic-toxicity-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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